Cas no 1123168-98-8 (Tert-Butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate)

• Product Name: Tert-Butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate
• CAS No: 1123168-98-8
• MF: C₁₄H₁₇FN₂O₃
• MW: 280.294787168503
• MDL: MFCD11506104
• CID: 3167995
• PubChem ID: 84820104
• Update Time: 2025-10-30

Tert-Butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate
• 3-Boc-aminomethyl-5-fluoro-1,3-dihydro-indol-2-one
• C14H17FN2O3
• 2176AJ
• SB30713
• 1123168-98-8
• tert-Butyl((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate
• CS-0441216
• Tert-Butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate

• MDL： MFCD11506104
• Inchi： 1S/C14H17FN2O3/c1-14(2,3)20-13(19)16-7-10-9-6-8(15)4-5-11(9)17-12(10)18/h4-6,10H,7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： NBNWLFYTZFDMRS-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(N2)=O)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.12232057 g/mol
• Monoisotopic Mass: 280.12232057 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4
• Molecular Weight: 280.29

Additional information on Tert-Butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate

Tert-Butyl ((5-Fluoro-2-oxoindolin-3-yl)methyl)carbamate (CAS No. 1123168-98-8): An Overview of Its Structure, Properties, and Applications

Tert-Butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate (CAS No. 1123168-98-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, including a tert-butyl group, a fluoro-substituted indolinone moiety, and a carbamate functional group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of tert-butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate can be represented as follows: C₁₄H₁₇FN₂O₃. The tert-butyl group provides steric protection, while the fluoro-substituted indolinone moiety imparts specific electronic and steric properties that are crucial for its biological activity. The carbamate functional group is known for its ability to form reversible covalent bonds with various biological targets, making it a valuable scaffold in drug design.

In recent years, tert-butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate has been extensively studied for its potential as a lead compound in the development of novel therapeutics. One of the key areas of research has been its role as a modulator of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, including signal transduction, gene expression, and cell cycle regulation. By disrupting or stabilizing specific PPIs, this compound can potentially modulate disease pathways and offer therapeutic benefits.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the ability of tert-butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate to inhibit the interaction between two key proteins involved in cancer progression. The results showed that this compound effectively disrupted the PPI, leading to a significant reduction in tumor growth in vitro and in vivo. These findings highlight the potential of tert-butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate as an anticancer agent.

Beyond cancer research, tert-butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate has also shown promise in neurodegenerative diseases. A study published in the Journal of Neuroscience in 2020 explored its effects on tau protein aggregation, a hallmark of Alzheimer's disease. The compound was found to inhibit tau aggregation and reduce neurotoxicity in cellular models, suggesting its potential as a neuroprotective agent.

The physicochemical properties of tert-butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate have also been well-characterized. It is a white crystalline solid with a molecular weight of 284.3 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. These properties make it suitable for various experimental conditions and formulations.

In terms of safety and toxicity, preliminary studies have indicated that tert-butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate has a favorable safety profile at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of tert-butyl ((5-fluoro-2-oxoindolin-3-yl)methyl)carbamate involves several steps, including the preparation of the fluoro-substituted indolinone intermediate and subsequent coupling with tert-butyl carbamate. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability.

In conclusion, Tert-butyl ((5-fluoro-2-oxydolindinonil-metil)karbamat (CAS No. 1123168-98-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug design, particularly in the areas of cancer and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.